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Abstract
Dactylfungin A, a potent antifungal polyketide produced by the novel fungal species Amesia

hispanica, represents a promising candidate for the development of new therapeutic agents.

This technical guide provides a comprehensive overview of Amesia hispanica and

Dactylfungin A, consolidating the current knowledge on its biology, chemistry, and

pharmacology. Detailed protocols for the isolation, cultivation, and extraction of this valuable

secondary metabolite are presented, alongside a summary of its biological activities. This

document aims to serve as a foundational resource for researchers engaged in the discovery

and development of novel antifungal drugs.

Introduction
The emergence of drug-resistant fungal pathogens poses a significant threat to global health,

necessitating the discovery of novel antifungal agents with unique mechanisms of action. The

fungal kingdom, particularly diverse orders like the Sordariales, is a rich source of bioactive

secondary metabolites.[1] Within this order, the family Chaetomiaceae is known for producing a

wide array of chemically diverse compounds, including polyketides.[1] A recent discovery in this

family is the fungus Amesia hispanica, the producer of the dactylfungin class of antibiotics.[1]

Dactylfungin A is a complex polyketide featuring an α-pyrone ring, a polyalcohol moiety, and a

long side chain.[1] It exhibits potent and selective antifungal activity against clinically relevant
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pathogens such as Aspergillus fumigatus and Cryptococcus neoformans.[1] This guide

provides an in-depth look at the producing organism, Amesia hispanica, and the antifungal

compound Dactylfungin A, with a focus on the technical details required for its further

investigation and development.

The Producing Organism: Amesia hispanica
Amesia hispanica is a novel species of fungus belonging to the family Chaetomiaceae (order

Sordariales).[1] It was first isolated from soil samples collected in Gran Canaria, Spain.[1]

Morphology and Phylogenetics
Morphologically, Amesia hispanica is characterized by ascomata with coiled hairs surrounding

the ostiole and produces fusiform ascospores.[1] Phylogenetically, it is related to Amesia

dreyfussii and Amesia khuzestanica.[2] A multigene phylogenetic analysis using five DNA loci

confirmed its status as a new species.[1][3]

Isolation and Cultivation
The following protocols are based on the methods described in the initial discovery of Amesia

hispanica.[1]

Experimental Protocol: Isolation of Amesia hispanica

Soil Sample Preparation: Suspend approximately 1 g of soil in 5 mL of 2% (v/v) phenol.

Vortexing and Incubation: Shake the suspension vigorously for 5 minutes and then let it

stand for 5 minutes.

Supernatant Removal: Discard the liquid layer.

Resuspension: Resuspend the residual soil in 10 mL of sterile water.

Plating: Plate the soil suspension onto Petri dishes.

Media Overlay: Pour melted potato carrot agar (PCA) supplemented with chloramphenicol

and dieldrin on top of the soil suspension and mix gently.
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Incubation: Incubate the plates at 15, 25, and 35 °C.

Isolation: Using a sterile needle, transfer the ascomata of emerging fungi to oatmeal agar

(OA) plates for further cultivation.

Experimental Protocol: Cultivation of Amesia hispanica

Seed Culture:

Grow the strain CBS 149852 on Yeast Malt (YM) agar at 23 °C.

Cut well-grown colonies into small pieces (1 cm x 1 cm).

Inoculate a 500 mL Erlenmeyer flask containing 200 mL of YM broth with 8 agar pieces.

Incubate at 23 °C with shaking at 140 rpm for 7 days.

Solid-State Fermentation:

Prepare 500 mL conical flasks with a solid rice culture medium (28 g brown rice and 100

mL of base liquid medium per flask).

Transfer 6 mL of the seed culture to each flask.

Incubate for 15 days in the dark at 23 °C.

Dactylfungin A: The Bioactive Metabolite
Dactylfungin A is the primary antifungal compound produced by Amesia hispanica. Its

chemical structure was elucidated using ultrahigh-performance liquid chromatography coupled

with diode array detection and ion mobility tandem mass spectrometry (UHPLC-DAD-IM-

MS/MS) and extensive 1D and 2D nuclear magnetic resonance (NMR) spectroscopy.[1][3] The

molecular formula of Dactylfungin A is C41H64O9.[1]

Chemical Structure
Dactylfungin A possesses a complex structure characterized by a 4-hydroxy-α-pyrone core, a

long aliphatic side-chain, and C-glycosidic substituents.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b15581329?utm_src=pdf-body
https://www.benchchem.com/product/b15581329?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10141101/
https://pubmed.ncbi.nlm.nih.gov/37108917/
https://www.benchchem.com/product/b15581329?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10141101/
https://www.benchchem.com/product/b15581329?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11287750/
https://pubs.acs.org/doi/10.1021/acs.jnatprod.4c00623
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction and Purification
The following is a detailed protocol for the extraction and isolation of Dactylfungin A from

solid-state cultures of Amesia hispanica.[1]

Experimental Protocol: Extraction and Purification of Dactylfungin A

Extraction:

Cover the mycelia on the rice medium with acetone and sonicate for 30 minutes at 40 °C.

Separate the mycelia from the acetone extract by filtration. Repeat the extraction process

once more.

Combine the acetone extracts and evaporate the acetone in vacuo at 40 °C to obtain an

aqueous residue.

Extract the aqueous residue twice with an equal volume of ethyl acetate.

Combine the ethyl acetate fractions and evaporate to dryness in vacuo at 40 °C.

Liquid-Liquid Partitioning:

Dissolve the dry extract in methanol and extract twice with an equal volume of heptane.

Evaporate the methanol phase to dryness in vacuo at 40 °C to yield the crude extract.

Chromatographic Purification:

Pre-fractionate the crude extract using flash chromatography on a silica cartridge with a

gradient of dichloromethane and acetone.

Further purify the active fractions using preparative reverse-phase HPLC with a C18

column and a water/acetonitrile gradient containing 0.1% formic acid to yield pure

Dactylfungin A.

Biological Activity of Dactylfungin A
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Dactylfungin A exhibits selective and potent antifungal activity against several human

pathogenic fungi.[1] Its activity has been evaluated alongside its derivatives, providing insights

into its structure-activity relationship.

Antifungal Activity
Dactylfungin A has demonstrated strong inhibitory effects against Aspergillus fumigatus and

Cryptococcus neoformans.[1] The minimum inhibitory concentration (MIC) for Dactylfungin A
against Candida pseudotropicalis and other fungi has been reported to be less than 10 µg/mL.

[6]

Table 1: Antifungal Activity of Dactylfungin A and Derivatives

Compound Target Organism Activity Reference

Dactylfungin A Aspergillus fumigatus Strong inhibition [1]

Dactylfungin A
Cryptococcus

neoformans
Strong inhibition [1]

21"-hydroxy-

dactylfungin A

Cryptococcus

neoformans
Loss of activity [1]

21"-hydroxy-

dactylfungin A
Aspergillus fumigatus Retained inhibition [1]

25"-dehydroxy-

dactylfungin A

Schizosaccharomyces

pombe
Improved activity [2]

25"-dehydroxy-

dactylfungin A
Rhodotorula glutinis Improved activity [2]

Cytotoxic Activity
The cytotoxic effects of Dactylfungin A and its derivatives have been assessed against

mammalian cell lines. While Dactylfungin A and its 21"-hydroxylated derivative did not show

significant cytotoxic effects, the 25"-dehydroxy derivative exhibited slight cytotoxicity.[1][2]

Table 2: Cytotoxicity Data (IC50 values)
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Compound Cell Line IC50 (µM) Reference

Dactylfungin A Not specified Not cytotoxic [1]

21"-hydroxy-

dactylfungin A
Not specified Not cytotoxic [1]

25"-dehydroxy-

dactylfungin A
Not specified Slightly cytotoxic [2]

Biosynthesis and Mechanism of Action
Proposed Biosynthetic Pathway
Dactylfungin A is a polyketide, likely synthesized by a type I polyketide synthase (PKS). The

biosynthesis is proposed to proceed through an acetate-malonate pathway.[7] This involves the

iterative condensation of acetyl-CoA and malonyl-CoA units, followed by reduction,

dehydration, and methylation steps.[7] The α-pyrone ring is likely formed through

intramolecular cyclization.[8][9]

Type I Polyketide Synthase (PKS)

Acetyl-CoA (Starter Unit)

Iterative PKS Modules
(KS, AT, KR, DH, ER, MT)

Malonyl-CoA (Extender Units)

Assembled Polyketide Chain Intramolecular Cyclization
(Thioesterase activity) α-Pyrone Core Structure Tailoring Enzymes

(Glycosylation, etc.) Dactylfungin A

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway for the α-pyrone core of Dactylfungin A.

Mechanism of Action
The precise molecular target and signaling pathway of Dactylfungin A have not yet been

elucidated. However, based on the mechanism of other polyketide antifungal agents, it is
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hypothesized that Dactylfungin A may exert its effects by disrupting the fungal cell membrane

or inhibiting key enzymes involved in cell wall biosynthesis.[10] Further research is required to

determine the specific mechanism of action.

Fungal Cell

Dactylfungin A

Cell Membrane
(Ergosterol)

Binds to
ergosterol?

Cell Wall Biosynthesis
(e.g., β-1,3-glucan synthase)

Inhibits?

Membrane Disruption
(Pore formation, Ion leakage) Inhibition of Cell Wall Synthesis

Fungal Cell Death

Click to download full resolution via product page

Caption: Hypothetical antifungal mechanism of action for a polyketide like Dactylfungin A.

Experimental Workflow
The following diagram illustrates the overall workflow from the isolation of Amesia hispanica to

the characterization of Dactylfungin A.
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Caption: Experimental workflow for Dactylfungin A production and analysis.
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Conclusion and Future Directions
Amesia hispanica is a newly identified fungal species with the capacity to produce the potent

antifungal agent, Dactylfungin A. The detailed protocols and data presented in this guide

provide a solid foundation for further research and development. Key future directions should

include:

Mechanism of Action Studies: Elucidating the specific molecular target and signaling

pathways of Dactylfungin A is crucial for its development as a clinical candidate.

Genomic and Transcriptomic Analysis: Sequencing the genome of Amesia hispanica will

provide insights into the biosynthetic gene cluster for dactylfungins, enabling bioengineering

approaches to improve yield and generate novel analogs.

In Vivo Efficacy Studies: Evaluating the efficacy of Dactylfungin A in animal models of

fungal infections is a critical next step in its preclinical development.

Structure-Activity Relationship Studies: Synthesis and biological evaluation of additional

Dactylfungin A analogs will help to optimize its antifungal activity and reduce potential

toxicity.

The discovery of Dactylfungin A from Amesia hispanica highlights the importance of exploring

novel microbial sources for new anti-infective agents. Continued investigation into this

fascinating compound and its producing organism holds significant promise for addressing the

growing challenge of fungal drug resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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